Diethyl phthalate
Diethyl phthalate
Diethyl phthalate is a colorless liquid that has a bitter, disagreeable taste. This synthetic substance is commonly used to make plastics more flexible. Products in which it is found include toothbrushes, automobile parts, tools, toys, and food packaging. Diethyl phthalate can be released fairly easily from these products, as it is not part of the chain of chemicals (polymers) that makes up the plastic. Diethyl phthalate is also used in cosmetics, insecticides, and aspirin.
Diethyl phthalate appears as a clear, colorless liquid without significant odor. More dense than water and insoluble in water. Hence sinks in water. Primary hazard is to the environment. Spread to the environment should be immediately stopped. Easily penetrates soil, contaminates groundwater and nearby waterways. Flash point 325 °F. Severely irritates eyes and mildly irritates skin. Used in the manufacture of perfumes, plastics, mosquito repellents and many other products.
Diethyl phthalate is the diethyl ester of benzene-1,2-dicarboxylic acid. It has a role as a teratogenic agent, a neurotoxin and a plasticiser. It is a phthalate ester, a diester and an ethyl ester.
Diethyl phthalate is a natural product found in Osmanthus fragrans, Allium ampeloprasum, and other organisms with data available.
Diethyl Phthalate is a clear, colorless liquid used as a plasticizer for fabricating flexible materials for many household products. It is also used in cosmetics, insecticides and aspirin.
Diethyl phthalate is a phthalate ester. This synthetic substance is commonly used to make plastics more flexible. Products in which it is found include toothbrushes, automobile parts, tools, toys, and food packaging. Diethyl phthalate can be released fairly easily from these products, as it is not part of the chain of chemicals (polymers) that makes up the plastic. Diethyl phthalate is also used in cosmetics, insecticides, and aspirin. Phthalate esters can cause reproductive and developmental toxicity. (L1900, A2883)
Diethyl phthalate appears as a clear, colorless liquid without significant odor. More dense than water and insoluble in water. Hence sinks in water. Primary hazard is to the environment. Spread to the environment should be immediately stopped. Easily penetrates soil, contaminates groundwater and nearby waterways. Flash point 325 °F. Severely irritates eyes and mildly irritates skin. Used in the manufacture of perfumes, plastics, mosquito repellents and many other products.
Diethyl phthalate is the diethyl ester of benzene-1,2-dicarboxylic acid. It has a role as a teratogenic agent, a neurotoxin and a plasticiser. It is a phthalate ester, a diester and an ethyl ester.
Diethyl phthalate is a natural product found in Osmanthus fragrans, Allium ampeloprasum, and other organisms with data available.
Diethyl Phthalate is a clear, colorless liquid used as a plasticizer for fabricating flexible materials for many household products. It is also used in cosmetics, insecticides and aspirin.
Diethyl phthalate is a phthalate ester. This synthetic substance is commonly used to make plastics more flexible. Products in which it is found include toothbrushes, automobile parts, tools, toys, and food packaging. Diethyl phthalate can be released fairly easily from these products, as it is not part of the chain of chemicals (polymers) that makes up the plastic. Diethyl phthalate is also used in cosmetics, insecticides, and aspirin. Phthalate esters can cause reproductive and developmental toxicity. (L1900, A2883)
Brand Name:
Vulcanchem
CAS No.:
84-66-2
VCID:
VC21109160
InChI:
InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3
SMILES:
CCOC(=O)C1=CC=CC=C1C(=O)OCC
Molecular Formula:
C12H14O4
C6H4(COOC2H5)2
C12H14O4
C6H4(COOC2H5)2
C12H14O4
Molecular Weight:
222.24 g/mol
Diethyl phthalate
CAS No.: 84-66-2
Cat. No.: VC21109160
Molecular Formula: C12H14O4
C6H4(COOC2H5)2
C12H14O4
Molecular Weight: 222.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diethyl phthalate is a colorless liquid that has a bitter, disagreeable taste. This synthetic substance is commonly used to make plastics more flexible. Products in which it is found include toothbrushes, automobile parts, tools, toys, and food packaging. Diethyl phthalate can be released fairly easily from these products, as it is not part of the chain of chemicals (polymers) that makes up the plastic. Diethyl phthalate is also used in cosmetics, insecticides, and aspirin. Diethyl phthalate appears as a clear, colorless liquid without significant odor. More dense than water and insoluble in water. Hence sinks in water. Primary hazard is to the environment. Spread to the environment should be immediately stopped. Easily penetrates soil, contaminates groundwater and nearby waterways. Flash point 325 °F. Severely irritates eyes and mildly irritates skin. Used in the manufacture of perfumes, plastics, mosquito repellents and many other products. Diethyl phthalate is the diethyl ester of benzene-1,2-dicarboxylic acid. It has a role as a teratogenic agent, a neurotoxin and a plasticiser. It is a phthalate ester, a diester and an ethyl ester. Diethyl phthalate is a natural product found in Osmanthus fragrans, Allium ampeloprasum, and other organisms with data available. Diethyl Phthalate is a clear, colorless liquid used as a plasticizer for fabricating flexible materials for many household products. It is also used in cosmetics, insecticides and aspirin. Diethyl phthalate is a phthalate ester. This synthetic substance is commonly used to make plastics more flexible. Products in which it is found include toothbrushes, automobile parts, tools, toys, and food packaging. Diethyl phthalate can be released fairly easily from these products, as it is not part of the chain of chemicals (polymers) that makes up the plastic. Diethyl phthalate is also used in cosmetics, insecticides, and aspirin. Phthalate esters can cause reproductive and developmental toxicity. (L1900, A2883) |
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| CAS No. | 84-66-2 |
| Molecular Formula | C12H14O4 C6H4(COOC2H5)2 C12H14O4 |
| Molecular Weight | 222.24 g/mol |
| IUPAC Name | diethyl benzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3 |
| Standard InChI Key | FLKPEMZONWLCSK-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1C(=O)OCC |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1C(=O)OCC |
| Boiling Point | 568 °F at 760 mmHg (NTP, 1992) 295 °C 563 °F |
| Colorform | Colorless oily liquid Colorless to water-white, oily liquid. |
| Flash Point | 284 °F (NTP, 1992) 161 °C 322 °F (161 °C) (Open cup) 117 °C c.c. 284 °F (oc) 322 °F |
| Melting Point | 27 °F (NTP, 1992) -40.5 °C -67 - -44 °C -41 °F |
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